N-[1-(4-ethoxyphenyl)-2-phenylethyl]isonicotinamide

• Molecular Formula: C22H22N2O2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: N-[1-(4-ethoxyphenyl)-2-phenylethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C22H22N2O2/c1-2-26-20-10-8-18(9-11-20)21(16-17-6-4-3-5-7-17)24-22(25)19-12-14-23-15-13-19/h3-15,21H,2,16H2,1H3,(H,24,25)
• InChI Key: UNXYQDJUTSPTDJ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(CC2=CC=CC=C2)NC(=O)C3=CC=NC=C3

Description

N-[1-(4-ethoxyphenyl)-2-phenylethyl]isonicotinamide, also known as NEPI, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. NEPI is a derivative of isonicotinamide and has been studied for its biological and pharmacological properties.

Mechanism of Action

The mechanism of action of N-[1-(4-ethoxyphenyl)-2-phenylethyl]isonicotinamide is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways involved in inflammation and cancer growth. N-[1-(4-ethoxyphenyl)-2-phenylethyl]isonicotinamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins which are involved in inflammation. N-[1-(4-ethoxyphenyl)-2-phenylethyl]isonicotinamide has also been shown to inhibit the activity of various kinases involved in cancer growth.
Biochemical and Physiological Effects:
N-[1-(4-ethoxyphenyl)-2-phenylethyl]isonicotinamide has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of various cancer cell lines, reduce inflammation, and protect against neuronal damage. N-[1-(4-ethoxyphenyl)-2-phenylethyl]isonicotinamide has also been found to have antioxidant properties and can scavenge free radicals.

Advantages and Limitations for Lab Experiments

N-[1-(4-ethoxyphenyl)-2-phenylethyl]isonicotinamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to have potent biological activity. However, there are also limitations to its use. N-[1-(4-ethoxyphenyl)-2-phenylethyl]isonicotinamide has poor solubility in water, which can make it difficult to use in certain experiments. In addition, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-[1-(4-ethoxyphenyl)-2-phenylethyl]isonicotinamide. One area of interest is its potential applications in the treatment of cancer. N-[1-(4-ethoxyphenyl)-2-phenylethyl]isonicotinamide has been shown to inhibit the growth of various cancer cell lines, and more research is needed to determine its efficacy in vivo. Another area of interest is its potential applications in the treatment of neurodegenerative diseases. N-[1-(4-ethoxyphenyl)-2-phenylethyl]isonicotinamide has been shown to have neuroprotective effects, and more research is needed to determine its potential applications in the treatment of diseases such as Alzheimer's and Parkinson's.

Synthesis Methods

N-[1-(4-ethoxyphenyl)-2-phenylethyl]isonicotinamide can be synthesized through a multi-step process involving the reaction of isonicotinamide with various reagents. One of the most common methods involves the reaction of isonicotinamide with 4-ethoxybenzaldehyde and phenylacetic acid in the presence of a catalyst.

Scientific Research Applications

N-[1-(4-ethoxyphenyl)-2-phenylethyl]isonicotinamide has been studied extensively for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. In addition, N-[1-(4-ethoxyphenyl)-2-phenylethyl]isonicotinamide has been shown to have potential applications in the field of neuroscience as it has been found to have neuroprotective effects.